Cas no 1214334-10-7 (4-Methyl-2,6-di(pyridin-4-yl)pyridine)

• Product Name: 4-Methyl-2,6-di(pyridin-4-yl)pyridine
• CAS No: 1214334-10-7
• MF: C₁₆H₁₃N₃
• MW: 247.294523000717
• CID: 4801722
• Update Time: 2025-05-21

4-Methyl-2,6-di(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2,6-di(pyridin-4-yl)pyridine
• 4-Methyl-2,6-di(pyridin-4-yl)pyridine

• Inchi： 1S/C16H13N3/c1-12-10-15(13-2-6-17-7-3-13)19-16(11-12)14-4-8-18-9-5-14/h2-11H,1H3
• InChI Key： YZWDQUZKRSPCAA-UHFFFAOYSA-N
• SMILES： N1C(C2C=CN=CC=2)=CC(C)=CC=1C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 2.4
• Topological Polar Surface Area: 38.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4-Methyl-2,6-di(pyridin-4-yl)pyridine

Recent Advances in the Study of 4-Methyl-2,6-di(pyridin-4-yl)pyridine (CAS: 1214334-10-7) in Chemical Biology and Pharmaceutical Research

The compound 4-Methyl-2,6-di(pyridin-4-yl)pyridine (CAS: 1214334-10-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 4-Methyl-2,6-di(pyridin-4-yl)pyridine as a versatile scaffold in medicinal chemistry. Its rigid, planar structure and ability to form stable coordination complexes with metal ions make it an attractive candidate for the development of novel therapeutics. Researchers have explored its potential as a ligand in metal-based drugs, particularly in the context of anticancer and antimicrobial agents. The compound's ability to modulate enzyme activity and interact with biological targets has also been a focal point of recent investigations.

One of the most promising areas of research involves the use of 4-Methyl-2,6-di(pyridin-4-yl)pyridine in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are notoriously difficult to target with conventional drug molecules, but the unique geometry and electronic properties of this compound have shown promise in disrupting these interactions. Recent in vitro studies have demonstrated its efficacy in inhibiting specific PPIs involved in cancer progression and inflammatory diseases.

In addition to its therapeutic potential, 4-Methyl-2,6-di(pyridin-4-yl)pyridine has also been investigated for its applications in materials science and chemical sensing. Its fluorescence properties and ability to form supramolecular assemblies have been exploited in the development of novel sensors for detecting biologically relevant molecules. These interdisciplinary applications underscore the compound's versatility and the growing interest in its potential across multiple scientific domains.

The synthesis and optimization of 4-Methyl-2,6-di(pyridin-4-yl)pyridine derivatives have been another active area of research. Recent advancements in synthetic methodologies have enabled the production of structurally diverse analogs with improved pharmacological properties. Structure-activity relationship (SAR) studies have provided valuable insights into the molecular features that contribute to the compound's biological activity, paving the way for the design of more potent and selective derivatives.

Despite these promising developments, challenges remain in the clinical translation of 4-Methyl-2,6-di(pyridin-4-yl)pyridine-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. However, the growing body of research on this compound suggests that it holds significant promise as a lead structure for the development of novel drugs and diagnostic tools.

In conclusion, 4-Methyl-2,6-di(pyridin-4-yl)pyridine (CAS: 1214334-10-7) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features, diverse biological activities, and potential applications in drug discovery and materials science make it a compound of considerable interest. Continued research efforts are expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.